Tetrakis(4-vinylphenyl)methane
Overview
Description
Tetrakis(4-vinylphenyl)methane is an organic compound with the molecular formula C33H28 . It is a solid at room temperature and appears as white crystals . It is used as an important compound in polymer chemistry, where it can be used to synthesize high molecular weight polymers or act as a monomer in polymerization reactions .
Synthesis Analysis
Tetrakis(4-vinylphenyl)methane can be synthesized through the reaction of styrene and bromomagnesium methyl . The influence of reaction time, reaction temperature, and reactant ratio on the production yield of tetrakis(4-vinylphenyl)methane has been studied .Molecular Structure Analysis
The molecular structure of Tetrakis(4-vinylphenyl)methane consists of a methane core with four vinylphenyl groups attached . The exact three-dimensional structure is not specified in the search results.Chemical Reactions Analysis
While specific chemical reactions involving Tetrakis(4-vinylphenyl)methane are not detailed in the search results, it is noted that this compound can participate in polymerization reactions .Physical And Chemical Properties Analysis
Tetrakis(4-vinylphenyl)methane has a molecular weight of 424.58 g/mol . It is a solid at room temperature and appears as white crystals . Further physical and chemical properties such as boiling point, melting point, and density are not specified in the search results .Scientific Research Applications
- TVPM derivatives exhibit promising antimicrobial activity. For instance, the benzoporphyrin derivative 5,10,15,20-tetrakis(4-ethylphenyl) porphyrin (TEtPP) has been synthesized and evaluated for antibacterial photodynamic therapy . TEtPP demonstrates excellent photophysical properties and effectively targets antibiotic-resistant pathogens, including MRSA (Methicillin-Resistant Staphylococcus aureus) and Pseudomonas aeruginosa.
- Nanocomposites based on TVPM derivatives, such as 5,10,15,20-tetrakis(4-hydroxyphenyl)porphyrin (THPP) and graphene oxide nanosheets, have been used to create highly specific and sensitive optical sensors for detecting mercury ions (Hg²⁺) in water samples . These sensors offer advantages like low detection limits, fast response times, and remarkable selectivity.
- TVPM derivatives, particularly metal derivatives of 5,10,15,20-tetrakis(4-sulfonato-phenyl)porphyrin (MTPPS₄) , have been studied for their interactions with aromatic amino acids (e.g., L-tryptophan, L-phenylalanine, and L-histidine) . Understanding these interactions provides insights into potential applications in biochemistry and molecular recognition.
Photodynamic Antimicrobial Therapy (PAT)
Optical Sensors for Heavy Metal Detection
Metal Complex Interactions with Aromatic Amino Acids
Future Directions
Mechanism of Action
Target of Action
Tetrakis(4-vinylphenyl)methane is an organic compound that plays a significant role in the field of polymer chemistry . It can be used to synthesize high molecular weight polymers or participate in polymerization reactions as a monomer .
Mode of Action
The compound interacts with its targets, primarily other monomers, through a process known as polymerization . This is a chemical reaction where monomers combine to form a polymer or a different substance. The vinyl group in the compound can form a covalent bond with other monomers, resulting in a chain-like structure, which is a characteristic feature of polymers .
Biochemical Pathways
It’s known that the compound can participate in polymerization reactions, which are crucial in the synthesis of various materials, including plastics, resins, and fibers .
Result of Action
The primary result of Tetrakis(4-vinylphenyl)methane’s action is the formation of polymers. These polymers can have various applications depending on the specific monomers involved in the reaction .
properties
IUPAC Name |
1-ethenyl-4-[tris(4-ethenylphenyl)methyl]benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H28/c1-5-25-9-17-29(18-10-25)33(30-19-11-26(6-2)12-20-30,31-21-13-27(7-3)14-22-31)32-23-15-28(8-4)16-24-32/h5-24H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSGMDUASGFGGHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CC=C(C=C1)C(C2=CC=C(C=C2)C=C)(C3=CC=C(C=C3)C=C)C4=CC=C(C=C4)C=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H28 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10571317 |
Source
|
| Record name | 1,1',1'',1'''-Methanetetrayltetrakis(4-ethenylbenzene) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10571317 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
424.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrakis(4-vinylphenyl)methane | |
CAS RN |
188647-25-8 |
Source
|
| Record name | 1,1',1'',1'''-Methanetetrayltetrakis(4-ethenylbenzene) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10571317 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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